Cas no 1478067-32-1 (4-(Cyclopentylamino)methyloxan-4-ol)

4-(Cyclopentylamino)methyloxan-4-ol is a specialized organic compound featuring a cyclopentylamino group attached to a methyloxan-4-ol scaffold. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both amino and hydroxyl functional groups enhances its versatility for further derivatization, enabling applications in the development of bioactive molecules or chiral ligands. Its oxane ring contributes to conformational stability, while the cyclopentyl moiety may influence lipophilicity and steric properties. The compound’s balanced polarity and functional group compatibility make it a valuable building block for targeted synthetic routes, particularly in medicinal chemistry and catalyst design.

4-(Cyclopentylamino)methyloxan-4-ol structure

1478067-32-1 structure

Product name:4-(Cyclopentylamino)methyloxan-4-ol

CAS No:1478067-32-1

MF:C₁₁H₂₁NO₂

MW:199.28994345665

CID:5576966

4-(Cyclopentylamino)methyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-[(Cyclopentylamino)methyl]oxan-4-ol
- 2H-Pyran-4-ol, 4-[(cyclopentylamino)methyl]tetrahydro-
- 4-(Cyclopentylamino)methyloxan-4-ol
- Inchi： 1S/C11H21NO2/c13-11(5-7-14-8-6-11)9-12-10-3-1-2-4-10/h10,12-13H,1-9H2
- InChI Key： OHGIEOGLPOWYEA-UHFFFAOYSA-N
- SMILES： C1OCCC(CNC2CCCC2)(O)C1

Experimental Properties

Density: 1.07±0.1 g/cm3(Predicted)
Boiling Point: 338.3±17.0 °C(Predicted)
pka: 14.22±0.20(Predicted)

4-(Cyclopentylamino)methyloxan-4-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	C247896-100mg	4-[(Cyclopentylamino)methyl]oxan-4-ol	1478067-32-1	100mg	$ 135.00	2022-04-01
TRC	C247896-500mg	4-[(Cyclopentylamino)methyl]oxan-4-ol	1478067-32-1	500mg	$ 525.00	2022-04-01
TRC	C247896-1g	4-[(Cyclopentylamino)methyl]oxan-4-ol	1478067-32-1	1g	$ 815.00	2022-04-01

4-(Cyclopentylamino)methyloxan-4-ol Related Literature

1. Study by ultraviolet–visible derivative spectrophotometry of some antibiotics. Part I. Molecular interactions of benzylpenicillin in aqueous solution

Analyst, 1994,119, 1087-1091
2. Squeezing red blood cells on an optical waveguide to monitor cell deformability during blood storage†

Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
3. Synthesis of 2-aminobenzofurans via base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes†

Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
4. Synthesis of activated 3′-amino-3′-deoxy-2-thio-thymidine, a superior substrate for the nonenzymatic copying of nucleic acid templates†

Chem. Commun., 2016,52, 3684-3686
5. Structure-based prediction of the conductance properties of ion channels

Faraday Discuss., 1999,111, 185-199

Additional information on 4-(Cyclopentylamino)methyloxan-4-ol

Introduction to Compound CAS No. 1478067-32-1: 4-(Cyclopentylamino)methyloxan-4-ol

The compound with CAS No. 1478067-32-1, commonly referred to as 4-(Cyclopentylamino)methyloxan-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a cyclopentyl group with an amino alcohol functionality, making it a versatile building block for various applications.

4-(Cyclopentylamino)methyloxan-4-ol is a derivative of oxane, a six-membered cyclic ether, with a hydroxyl group and an aminoalkyl substituent. The molecule's structure is characterized by the presence of a cyclopentane ring attached to an amino group via a methylene bridge, which in turn is connected to the oxane ring. This arrangement imparts the compound with interesting physical and chemical properties, including moderate solubility in polar solvents and the ability to form hydrogen bonds due to the hydroxyl group.

Recent studies have highlighted the potential of CAS No. 1478067-32-1 as a precursor in the synthesis of advanced materials and bioactive compounds. For instance, researchers have explored its use in the development of novel polymers with tailored mechanical properties. The cyclopentyl group contributes to the compound's stability and rigidity, while the amino alcohol functionality allows for easy modification and functionalization.

In the pharmaceutical industry, 4-(Cyclopentylamino)methyloxan-4-ol has been investigated as a potential lead compound for drug discovery. Its unique structure enables it to interact with various biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening new avenues for therapeutic applications.

The synthesis of CAS No. 1478067-32-1 typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications. The development of scalable synthesis routes has also made this compound more accessible for industrial use.

From an environmental perspective, 4-(Cyclopentylamino)methyloxan-4-ol has been studied for its biodegradability and eco-friendly properties. Preliminary results indicate that it degrades under specific conditions without releasing harmful byproducts, aligning with current sustainability trends in chemical manufacturing.

In conclusion, CAS No. 1478067-32-1 or 4-(Cyclopentylamino)methyloxan-4-ol is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within chemistry and related fields.